Cas no 264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate)

2,4-Difluorophenyl Trifluoromethanesulfonate is a versatile aryl triflate reagent widely used in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings. Its electron-withdrawing difluorophenyl group enhances reactivity, facilitating efficient bond formation with aryl and heteroaryl partners. The trifluoromethanesulfonate (triflate) group serves as an excellent leaving group, enabling high-yielding transformations under mild conditions. This compound is valued for its stability, ease of handling, and compatibility with a range of catalysts and solvents. It is commonly employed in pharmaceutical and agrochemical research for constructing complex fluorinated aromatic scaffolds, offering precise control over regioselectivity and functional group tolerance.
2,4-Difluorophenyl Trifluoromethanesulfonate structure
264135-49-1 structure
Product Name:2,4-Difluorophenyl Trifluoromethanesulfonate
CAS No:264135-49-1
MF:C7H3F5O3S
MW:262.153938531876
CID:247642
PubChem ID:15440799
Update Time:2025-05-27

2,4-Difluorophenyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1,1,1-trifluoro-, 2,4-difluorophenyl ester
    • (2,4-difluorophenyl) trifluoromethanesulfonate
    • 2,4,6-TRIMETHOXYBENZYL ALCOHOL
    • 2,4-difluorophenyl trifluoromethanesulfonate
    • 2,4-Difluorophenyl trifluoromethanesulphonate
    • PC7501
    • HDPFJBUPWOYJFO-UHFFFAOYSA-N
    • 2,4-difluorophenyltrifluoromethanesulfonate
    • DTXSID90572802
    • (2, 4-difluorophenyl) trifluoromethanesulfonate
    • 264135-49-1
    • AKOS025310326
    • SCHEMBL779828
    • Methanesulfonic acid, 1,1,1-trifluoro-, 2,4-difluorophenyl ester
    • 2,4-Difluorophenyl Trifluoromethanesulfonate
    • Inchi: 1S/C7H3F5O3S/c8-4-1-2-6(5(9)3-4)15-16(13,14)7(10,11)12/h1-3H
    • InChI Key: HDPFJBUPWOYJFO-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1F)F

Computed Properties

  • Exact Mass: 261.97200
  • Monoisotopic Mass: 261.97230594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.646
  • Boiling Point: 231.428°C at 760 mmHg
  • Flash Point: 93.764°C
  • Refractive Index: 1.447
  • PSA: 51.75000
  • LogP: 3.27400

2,4-Difluorophenyl Trifluoromethanesulfonate Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,4-Difluorophenyl Trifluoromethanesulfonate Pricemore >>

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